Cas no 870244-63-6 (5-THIAZOLEMETHANAMINE, 2-(3-CHLOROPHENYL)-)

5-THIAZOLEMETHANAMINE, 2-(3-CHLOROPHENYL)- structure
870244-63-6 structure
Product Name:5-THIAZOLEMETHANAMINE, 2-(3-CHLOROPHENYL)-
CAS No:870244-63-6
MF:C10H9ClN2S
MW:224.709859609604
CID:3323297
PubChem ID:61280551
Update Time:2025-04-21

5-THIAZOLEMETHANAMINE, 2-(3-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 5-THIAZOLEMETHANAMINE, 2-(3-CHLOROPHENYL)-
    • 870244-63-6
    • 2-(3-Chlorophenyl)-5-thiazolemethanamine
    • (2-(3-chlorophenyl)thiazol-5-yl)methanamine
    • AKOS010533044
    • DB-148155
    • SCHEMBL15109610
    • Inchi: 1S/C10H9ClN2S/c11-8-3-1-2-7(4-8)10-13-6-9(5-12)14-10/h1-4,6H,5,12H2
    • InChI Key: SFQGHDSQELQPBU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NC=C(CN)S1

Computed Properties

  • Exact Mass: 224.0174972Da
  • Monoisotopic Mass: 224.0174972Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.2Ų
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